Cas no 61732-91-0 (1,3-Dioxolane, 2-(1-ethylpentyl)-4,5-dimethyl-)

• Product name: 1,3-Dioxolane, 2-(1-ethylpentyl)-4,5-dimethyl-
• CAS No: 61732-91-0
• MF: C₁₂H₂₄O₂
• MW: 200.31776
• CID: 468155
• PubChem ID: 69616167

1,3-Dioxolane, 2-(1-ethylpentyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(1-ethylpentyl)-4,5-dimethyl-
• 2-heptan-3-yl-4,5-dimethyl-1,3-dioxolane
• 2-(Heptan-3-yl)-4,5-dimethyl-1,3-dioxolane
• LogP
• 61732-91-0
• SCHEMBL5945039
• DTXSID90741011

• Inchi： InChI=1S/C12H24O2/c1-5-7-8-11(6-2)12-13-9(3)10(4)14-12/h9-12H,5-8H2,1-4H3
• InChI Key： IDXSGPCJEWWJKM-UHFFFAOYSA-N
• SMILES： CCCCC(CC)C1OC(C(O1)C)C

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3.9

Experimental Properties

• Density: 0.875
• Boiling Point: 224.959°C at 760 mmHg
• Flash Point: 84.246°C
• Refractive Index: 1.428
• PSA: 18.46